Cas no 1218791-24-2 (4-(N,N-Dimethylamino)-3-nitrophenylboronic acid, pinacol ester)

4-(N,N-Dimethylamino)-3-nitrophenylboronic acid pinacol ester is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from protodeboronation. The dimethylamino and nitro substituents on the phenyl ring influence electronic properties, making it valuable in synthesizing complex organic molecules, particularly pharmaceuticals and functional materials. Its compatibility with mild reaction conditions and broad substrate scope makes it a preferred reagent in medicinal chemistry and material science applications. The compound is typically supplied as a crystalline solid, ensuring consistent purity and performance in synthetic workflows.
4-(N,N-Dimethylamino)-3-nitrophenylboronic acid, pinacol ester structure
1218791-24-2 structure
Product Name:4-(N,N-Dimethylamino)-3-nitrophenylboronic acid, pinacol ester
CAS No:1218791-24-2
MF:C14H21BN2O4
MW:292.138543844223
MDL:MFCD12546469
CID:828319
PubChem ID:46739452
Update Time:2025-06-09

4-(N,N-Dimethylamino)-3-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • 4-(N,N-Dimethylamino)-3-nitrophenylboronic acid, pinacol ester
    • 4-(N,N-Dimethylamino)-3-nitrophenylboronic acid pinacol ester
    • OR361152
    • X1759
    • DTXSID20675057
    • SB82154
    • MFCD12546469
    • 4-(N,N-Dimethylamino)-3-nitrophenylboronic acid,pinacol ester
    • 1218791-24-2
    • AKOS022183977
    • AS-73225
    • CS-0176604
    • D93356
    • MDL： MFCD12546469
    • Inchi： 1S/C14H21BN2O4/c1-13(2)14(3,4)21-15(20-13)10-7-8-11(16(5)6)12(9-10)17(18)19/h7-9H,1-6H3
    • InChI Key： QQXHNZGBTCPTLU-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=C(C=2)[N+](=O)[O-])N(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 292.15900
  • Monoisotopic Mass: 292.1594373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5

Experimental Properties

  • PSA: 67.52000
  • LogP: 2.48320

4-(N,N-Dimethylamino)-3-nitrophenylboronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(N,N-Dimethylamino)-3-nitrophenylboronic acid, pinacol ester Pricemore >>

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abcr
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